Cas no 2411276-85-0 (N-(2-cyclopropylethyl)-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: N-(2-cyclopropylethyl)-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2411276-85-0
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 5856909
• PubChem ID: 165753962
• Update Time: 2025-06-07

N-(2-cyclopropylethyl)-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3672060855
• EN300-26573827
• 2411276-85-0
• N-(2-cyclopropylethyl)-1-(prop-2-enoyl)piperidine-4-carboxamide

• Inchi： 1S/C14H22N2O2/c1-2-13(17)16-9-6-12(7-10-16)14(18)15-8-5-11-3-4-11/h2,11-12H,1,3-10H2,(H,15,18)
• InChI Key： PYDYRZABMCPHOY-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)NCCC1CC1

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(2-cyclopropylethyl)-1-(prop-2-enoyl)piperidine-4-carboxamide

N-(2-cyclopropylethyl)-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411276-85-0): An Emerging Compound in Medicinal Chemistry

N-(2-cyclopropylethyl)-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411276-85-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopropyl and propenoyl moieties, has been the subject of several recent studies exploring its biological activities and pharmacological properties.

The chemical structure of N-(2-cyclopropylethyl)-1-(prop-2-enoyl)piperidine-4-carboxamide is composed of a piperidine ring, which is a common scaffold in many bioactive molecules. The presence of the cyclopropyl group adds steric hindrance and conformational rigidity, while the propenoyl moiety introduces a reactive double bond that can participate in various chemical reactions. These structural elements collectively contribute to the compound's unique biological profile.

Recent research has focused on the potential of N-(2-cyclopropylethyl)-1-(prop-2-enoyl)piperidine-4-carboxamide as a modulator of various biological pathways. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling, a key regulator of inflammation.

In addition to its anti-inflammatory properties, N-(2-cyclopropylethyl)-1-(prop-2-enoyl)piperidine-4-carboxamide has shown promise in neurodegenerative disease models. A study conducted at the University of California, San Francisco, reported that this compound can protect neuronal cells from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent. The neuroprotective effects are thought to be mediated through the activation of Nrf2, a transcription factor that upregulates antioxidant response genes.

The pharmacokinetic properties of N-(2-cyclopropylethyl)-1-(prop-2-enoyl)piperidine-4-carboxamide have also been investigated to assess its suitability for therapeutic applications. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development. However, more detailed studies are needed to fully characterize its metabolism and excretion pathways.

Safety and toxicity profiles are critical considerations in drug development. Initial toxicity studies have shown that N-(2-cyclopropylethyl)-1-(prop-2-enoyl)piperidine-4-carboxamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for clinical translation.

The future prospects for N-(2-cyclopropylethyl)-1-(prop-2-enoyl)piperidine-4-carboxamide are promising. Ongoing research aims to optimize its chemical structure to enhance potency and selectivity while minimizing potential side effects. Additionally, preclinical studies are being conducted to evaluate its efficacy in various disease models, including inflammatory disorders and neurodegenerative diseases.

In conclusion, N-(2-cyclopropylethyl)-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411276-85-0) represents an exciting new compound with potential therapeutic applications in multiple areas of medicine. Its unique chemical structure and promising biological activities make it an attractive target for further investigation and development.